Cas no 59126-63-5 ((17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol)

• Product Name: (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• CAS No: 59126-63-5
• Molecular Formula: C₂₀H₂₆O₂
• Molecular Weight: 298.41924
• CID: 1064875
• PubChem ID: 169440235

(17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol Properties

Names and Identifiers

• (17β)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• (17b)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• (17beta)-13-Ethyl-3-methoxygona-1,3,5(10),15-tetraen-17-ol
• 59126-63-5

• InChIKey： QZNDMYQKEAEONA-OQPPHWFISA-N
• Inchi： InChI=1S/C20H26O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,7-9,12,16-19,21H,3-4,6,10-11H2,1-2H3/t16?,17?,18?,19-,20-/m0/s1
• SMILES： CCC12CCC3C(C1C=CC2O)CCC4=C3C=CC(=C4)OC

Computed Properties

• Exact Mass: 298.193280068g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 298.193280068g/mol
• Heavy Atom Count: 22
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids